Cas no 2877632-81-8 (2-methyl-3-({1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine)

• Product Name: 2-methyl-3-({1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine
• CAS No: 2877632-81-8
• MF: C₁₆H₂₂N₄O₂
• MW: 302.371483325958
• CID: 5328526
• PubChem ID: 165434614
• Update Time: 2025-05-20

2-methyl-3-({1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• F6738-6256
• 2-methyl-3-({1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine
• 2877632-81-8
• AKOS040861132
• 2-Methyl-3-[[1-[(5-methyl-3-isoxazolyl)methyl]-4-piperidinyl]methoxy]pyrazine

• Inchi： 1S/C16H22N4O2/c1-12-9-15(19-22-12)10-20-7-3-14(4-8-20)11-21-16-13(2)17-5-6-18-16/h5-6,9,14H,3-4,7-8,10-11H2,1-2H3
• InChI Key： MKPIPJKKQWFGAV-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CN=C1OCC1CCN(CC2C=C(C)ON=2)CC1

Computed Properties

• Exact Mass: 302.17427596g/mol
• Monoisotopic Mass: 302.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.161±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 426.0±40.0 °C(Predicted)
• pka: 6.62±0.10(Predicted)

Additional information on 2-methyl-3-({1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine

Introduction to 2-methyl-3-({1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine (CAS No. 2877632-81-8)

2-methyl-3-({1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine, identified by its CAS number 2877632-81-8, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by a pyrazine core, which is a heterocyclic aromatic structure known for its broad spectrum of biological activities. The presence of multiple functional groups, including a methoxy group and a piperidine moiety, further enhances its potential as a pharmacophore in the development of novel therapeutic agents.

The structural framework of 2-methyl-3-({1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine incorporates several key features that make it of particular interest to researchers. The pyrazine ring itself is a well-studied scaffold in medicinal chemistry, with derivatives exhibiting activities ranging from antiviral to anticancer properties. The addition of a methyl group at the 2-position and a methoxy-substituted piperidine at the 3-position introduces additional layers of complexity that can influence both the metabolic stability and binding affinity of the compound.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The combination of the pyrazine core with the piperidine and oxazole substituents creates a versatile platform that can be modified to target specific biological pathways. Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of such compounds with high precision, allowing for the rational design of derivatives with enhanced efficacy and reduced side effects.

In recent years, there has been growing interest in developing small molecule inhibitors that modulate protein-protein interactions (PPIs). 2-methyl-3-({1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-y]}methoxy)pyrazine has been identified as a promising candidate for this purpose due to its ability to interact with specific pockets on target proteins. Studies have shown that molecules with similar structural motifs can disrupt aberrant signaling pathways involved in diseases such as cancer and inflammatory disorders. The methoxy group and the piperidine moiety play crucial roles in anchoring the compound to its target, while the pyrazine ring provides additional stability against metabolic degradation.

The synthesis of 2-methyl-3-(1-[5-methyl-l,2 oxazol-l 3 -y lmethy lpiperidin 4 y l)methoxy]pyrazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has streamlined the process and made it more accessible to industrial-scale production. These methods not only improve efficiency but also reduce waste, aligning with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

From a pharmacological perspective, 2877632 81 8 exhibits several intriguing properties that make it worthy of further investigation. Preliminary in vitro studies have demonstrated its ability to inhibit certain enzymes associated with disease progression. For instance, derivatives of this compound have shown potential in blocking kinases that are overactive in tumor cells, thereby inhibiting their proliferation. Additionally, its interaction with other cellular targets suggests possible applications in neurodegenerative diseases where protein aggregation is a key pathological feature.

The role of computational modeling in understanding the behavior of CAS No 2877632 81 8 cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound interacts with biological targets at an atomic level. These simulations help predict not only binding affinities but also potential off-target effects, which are critical for ensuring safety and efficacy before moving into clinical trials. By leveraging these computational tools, researchers can accelerate the drug discovery process and reduce reliance on empirical screening methods.

Recent breakthroughs in synthetic biology have also opened new avenues for exploring derivatives of 2877632 81 8. Engineered microorganisms can be used to produce complex metabolites that might be challenging or expensive to synthesize through traditional organic methods. This approach not only enhances scalability but also allows for rapid screening of libraries derived from this core structure. Such innovations are particularly relevant as drug resistance becomes an increasingly pressing issue globally.

The regulatory landscape for novel compounds like 2877632 81 8 is another critical consideration during development. Ensuring compliance with guidelines set forth by agencies such as the FDA and EMA requires meticulous documentation and rigorous testing protocols. However, emerging technologies like artificial intelligence-assisted drug design are helping streamline this process by predicting regulatory hurdles early on and suggesting modifications to improve compliance without compromising therapeutic potential.

In conclusion,CAS No:2877632 -81 -8 represents an exciting frontier in pharmaceutical research due to its multifaceted structure and promising biological activities。 Its integration into modern drug discovery workflows—spanning from computational modeling to synthetic biology—underscores its versatility as both an intermediate and a lead compound。 As our understanding evolves，this molecule will likely continue playing an instrumental role in advancing treatments for some o f today’s most challenging diseases。 Future studies should aim at expanding its therapeutic applications while refining synthetic routes toward sustainable production methods。